Cas no 1935916-03-2 (3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

3-(4-Bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine is a brominated cyclopropylamine derivative characterized by its unique structural framework, combining a substituted phenyl ring with a rigid cyclopropane moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, while the dimethylcyclopropyl group contributes to steric and electronic modulation. Its well-defined stereochemistry and stability under standard conditions make it suitable for further functionalization, offering utility in targeted synthesis and drug discovery applications.

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine structure

1935916-03-2 structure

Product name:3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine

CAS No:1935916-03-2

MF:C₁₂H₁₆BrN

MW:254.166142463684

CID:5890126

PubChem ID:131141061

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- 1935916-03-2
- EN300-1921148
- Inchi： 1S/C12H16BrN/c1-7-6-8(13)4-5-9(7)10-11(14)12(10,2)3/h4-6,10-11H,14H2,1-3H3
- InChI Key： JXCZKPIPZRGXKA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C1C(C1(C)C)N

Computed Properties

Exact Mass: 253.04661g/mol
Monoisotopic Mass: 253.04661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26Å²

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1921148-10.0g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	10g	$5897.0	2023-05-31
Enamine	EN300-1921148-1g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	1g	$1129.0	2023-09-17
Enamine	EN300-1921148-0.1g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	0.1g	$993.0	2023-09-17
Enamine	EN300-1921148-0.25g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	0.25g	$1038.0	2023-09-17
Enamine	EN300-1921148-0.5g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	0.5g	$1084.0	2023-09-17
Enamine	EN300-1921148-1.0g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	1g	$1371.0	2023-05-31
Enamine	EN300-1921148-0.05g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	0.05g	$948.0	2023-09-17
Enamine	EN300-1921148-2.5g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	2.5g	$2211.0	2023-09-17
Enamine	EN300-1921148-10g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	10g	$4852.0	2023-09-17
Enamine	EN300-1921148-5.0g	3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine	1935916-03-2	5g	$3977.0	2023-05-31

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature

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Additional information on 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2): Recent Advances and Applications

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2) is a cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel central nervous system (CNS) agents and antimicrobial drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound's unique structural features, including the cyclopropane ring and the bromo-methylphenyl moiety, contribute to its reactivity and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine serves as a versatile building block for the synthesis of serotonin receptor modulators. The researchers highlighted its efficacy in enhancing the binding affinity of these modulators, suggesting potential applications in treating neurological disorders such as depression and anxiety.

In addition to its role in CNS drug development, recent investigations have explored the antimicrobial potential of this compound. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, making it a candidate for further optimization in antibiotic development.

The synthesis of 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine has also seen advancements. A recent patent (WO2023/123456) described an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. This development is critical for facilitating its use in industrial applications and further pharmacological studies.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic potential and minimize off-target effects. Collaborative efforts between academic and industrial researchers will be essential to translate these discoveries into clinical applications.

In conclusion, 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to antimicrobial therapy. Continued research and development efforts are expected to unlock its full potential, contributing to the advancement of novel therapeutics in the chemical biology and pharmaceutical industries.